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Compound Name:
2,4-Dimethylpentan-3-amine

hydrochloride

Cat. No.: B1490082 Get Quote

An In-Depth Technical Guide to 2,4-Dimethylpentan-3-amine Hydrochloride (CAS 4083-58-

3) for Research and Development

Introduction
2,4-Dimethylpentan-3-amine hydrochloride, registered under CAS number 4083-58-3, is the

hydrochloride salt of the primary aliphatic amine 2,4-dimethylpentan-3-amine (CAS 4083-57-2).

This compound is a valuable building block in synthetic organic chemistry, particularly in the

development of novel pharmaceutical and agrochemical agents. Its branched, sterically

hindered structure, provided by two isopropyl groups flanking the amine, offers unique

properties for introducing lipophilicity and modulating the steric environment of target

molecules.

This guide provides a comprehensive technical overview for researchers, scientists, and drug

development professionals. It covers the compound's physicochemical properties, a detailed

synthesis protocol with mechanistic rationale, analytical quality control procedures,

applications, and critical safety information. Notably, while the hydrochloride salt form is often

preferred for its stability and ease of handling as a solid, its hazard profile should be considered

in the context of its highly corrosive free amine base. Furthermore, the parent amine has been

identified as a human metabolite in cancer metabolism, suggesting potential applications in

metabolomics and biomarker research[1].
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Chemical Identity and Physicochemical Properties
A clear distinction between the hydrochloride salt and its free amine base is crucial for

experimental design and material handling. The amine is typically a liquid, while the

hydrochloride salt is a solid, making it easier to weigh and store.[2][3][4] The conversion to the

salt form significantly enhances its stability and shelf-life.

Property
2,4-Dimethylpentan-3-
amine Hydrochloride

2,4-Dimethylpentan-3-
amine (Free Base)

CAS Number 4083-58-3[2] 4083-57-2[5]

Molecular Formula C₇H₁₈ClN[2][6] C₇H₁₇N[1][7]

Molecular Weight 151.68 g/mol [2][6] 115.22 g/mol [1][7]

IUPAC Name
2,4-dimethylpentan-3-aminium

chloride
2,4-dimethylpentan-3-amine[1]

Synonyms
2,4-DIMETHYLPENTAN-3-

AMINE HCL[2]

3-Amino-2,4-dimethylpentane,

1-Isopropyl-2-

methylpropylamine[1][4]

Physical Form Solid[2][3]
Colorless to pale yellow

liquid[4]

Purity (Typical) ≥97%[2][3] ≥98%

Boiling Point Not applicable (decomposes) 123.2 ± 8.0 °C at 760 mmHg[8]

Flash Point Not applicable 22.3 ± 13.3 °C[8]

Solubility
Expected to be soluble in

water and polar solvents

Soluble in water and organic

solvents[4]

Synthesis and Purification
The synthesis of 2,4-Dimethylpentan-3-amine hydrochloride is most logically achieved in a

two-stage process. First, the free amine is synthesized via reductive amination of the

corresponding ketone. Second, the purified amine is converted to its hydrochloride salt. This

approach ensures high purity and yields a stable, solid final product.
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Stage 1: Free Amine Synthesis

Stage 2: Salt Formation

2,4-Dimethylpentan-3-one

Reductive Amination

Ammonium Chloride,
Sodium Cyanoborohydride,

Methanol

Aqueous Workup &
Extraction

Distillation

2,4-Dimethylpentan-3-amine
(CAS 4083-57-2)

Salt Precipitation

Purified Amine

HCl in Diethyl Ether

Filtration & Washing

Vacuum Drying

2,4-Dimethylpentan-3-amine HCl
(CAS 4083-58-3)
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R-NH₂

(Free Amine, Soluble)

+   HCl
(in Ether)

->   R-NH₃⁺Cl⁻ ↓
(Hydrochloride Salt, Precipitate)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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